Cas no 1173023-64-7 (2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13)

2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13 structure
1173023-64-7 structure
Product Name:2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13
CAS No:1173023-64-7
MF:C4H9NO5
MW:154.095926046371
CID:2615321
PubChem ID:329762446
Update Time:2025-04-21

2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13 Chemical and Physical Properties

Names and Identifiers

    • 2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13
    • TRIS-13C3
    • 2-(hydroxy(113C)methyl)-2-nitro(1,3-13C2)propane-1,3-diol
    • Tris(hydroxymethyl-13C)nitromethane, 99 atom % 13C, 98% (CP)
    • 1173023-64-7
    • 2-(Hydroxymethyl-13C)-2-nitropropane-1,3-diol-1,3-13C2
    • 2-[Hydroxy(~13~C)methyl]-2-nitro(1,3-~13~C_2_)propane-1,3-diol
    • DTXSID10745955
    • MDL: MFCD12546035
    • Inchi: 1S/C4H9NO5/c6-1-4(2-7,3-8)5(9)10/h6-8H,1-3H2/i1+1,2+1,3+1
    • InChI Key: OLQJQHSAWMFDJE-VMIGTVKRSA-N
    • SMILES: O[13CH2]C([13CH2]O)([13CH2]O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 154.05813689Da
  • Monoisotopic Mass: 154.05813689Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Melting Point: 160 °C (dec.)

2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13 Security Information

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